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Compound of Interest

Compound Name: 4-Pyridinesulfonic acid, 1-oxide

Cat. No.: B184006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4-pyridinesulfonic acid 1-oxide, a key intermediate in the development of

various pharmaceuticals, can be approached through several distinct methodologies. This

guide provides an objective comparison of the most common synthetic routes, supported by

experimental data and detailed protocols to aid researchers in selecting the most suitable

method for their specific needs.

Comparison of Synthesis Methods
Two primary pathways for the synthesis of 4-pyridinesulfonic acid 1-oxide have been

prominently described in the literature: the direct sulfonation of pyridine 1-oxide and the

nucleophilic substitution of 4-chloropyridine 1-oxide. A third potential route involves the

diazotization of 4-aminopyridine 1-oxide. Each method presents a unique set of advantages

and challenges in terms of starting material availability, reaction conditions, yield, and

scalability.
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Logical Relationship of Synthesis Pathways
The following diagram illustrates the relationship between the different starting materials and

the target molecule, 4-pyridinesulfonic acid 1-oxide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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